Cas no 138330-07-1 (4-Pyridinecarboxylic acid, [1,1'-biphenyl]-4-yl ester)

• Product Name: 4-Pyridinecarboxylic acid, [1,1'-biphenyl]-4-yl ester
• CAS No: 138330-07-1
• MF: C₁₈H₁₃NO₂
• MW: 275.301324605942
• CID: 1260994
• PubChem ID: 7760497
• Update Time: 2025-04-20

4-Pyridinecarboxylic acid, [1,1'-biphenyl]-4-yl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, [1,1'-biphenyl]-4-yl ester
• (4-phenylphenyl) pyridine-4-carboxylate
• DTXSID20428924
• 138330-07-1

• Inchi： 1S/C18H13NO2/c20-18(16-10-12-19-13-11-16)21-17-8-6-15(7-9-17)14-4-2-1-3-5-14/h1-13H
• InChI Key： JFOIRKBAJUKOLZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CC=1)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 275.09469
• Monoisotopic Mass: 275.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19